Cas no 3469-26-9 (2,7-Dimethoxynaphthalene)
2,7-Dimethoxynaphthalene structure
2,7-Dimethoxynaphthalene Properties
Names and Identifiers
-
- 2,7-Dimethoxynaphthalene
- 2,7-dimethoxyl Naphthalene
- 2,5-DIMETHYLBENZYLZINC CHLORIDE
- 2,7-dimethoxy-naphthalene
- 2,7-Dimethoxy-naphthalin
- Naphthalene,2,7-dimethoxy
- NSC 28991
- Naphthalene, 2,7-dimethoxy-
- PPKHAIRFQKFMLE-UHFFFAOYSA-N
- KSC225E3R
- PPKHAIRFQKFMLE-UHFFFAOYSA-
- NSC28991
- EBD25122
- AB00338
- SY030724
- AK114043
- ST2415974
- AB0006235
- ST50406515
- D1917
- 469D269
- Z54
- NS00029716
- F0001-1007
- EINECS 222-433-6
- DS-6378
- W-106714
- Z54603315
- AC-24469
- FT-0610751
- NSC-28991
- 3469-26-9
- EN300-16203
- AKOS000121467
- CS-M0858
- 2,7-Dimethoxynaphthalene, 98%
- s11908
- InChI=1/C12H12O2/c1-13-11-5-3-9-4-6-12(14-2)8-10(9)7-11/h3-8H,1-2H3
- MFCD00004064
- J-650378
- DTXSID70188243
- SCHEMBL443528
- 2,7-DIMETHOXY NAPHTHALENE
- DB-020262
- DTXCID00110734
- +Expand
-
- MFCD00004064
- PPKHAIRFQKFMLE-UHFFFAOYSA-N
- 1S/C12H12O2/c1-13-11-5-3-9-4-6-12(14-2)8-10(9)7-11/h3-8H,1-2H3
- O(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C([H])C(=C([H])C=2C=1[H])OC([H])([H])[H]
Computed Properties
- 188.08400
- 0
- 2
- 2
- 188.083729621g/mol
- 14
- 163
- 0
- 0
- 0
- 0
- 0
- 1
- 3.4
- nothing
- 0
- 18.5
Experimental Properties
- 2.85700
- 18.46000
- 1.6010 (estimate)
- 311.2°C at 760 mmHg
- 138.0 to 141.0 deg-C
- White or cream crystalline powder
- Insoluble
- 1.0750 (rough estimate)
2,7-Dimethoxynaphthalene Security Information
- GHS07
- 3
- S24/25
- S26-S36/37/39
- R36/37/38
- Xi
- NONH for all modes of transport
- H315-H319-H335
- P261-P305+P351+P338
- 36/37/38
- Warning
2,7-Dimethoxynaphthalene Customs Data
- 2909309090
-
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,7-Dimethoxynaphthalene Price
2,7-Dimethoxynaphthalene Suppliers
Nantong Reform Petro-chemical Co.,Ltd
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(CAS:3469-26-9)
CAO HAI YAN
19952847550
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Hubei Baidu Chemistry Co.,Ltd.
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PENG XING
18871490324
1400878899@qq.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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(CAS:3469-26-9)
CAI JING LI
18662931390
507167383@qq.com
ZHENG ZHOU A ER FA HUA GONG Co., Ltd.
Audited Supplier
(CAS:3469-26-9)
LIU JING LI
15324716602
2853979810@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:3469-26-9)
A LA DING
anhua.mao@aladdin-e.com
2,7-Dimethoxynaphthalene Related Literature
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1. Exceptional basic strength of 1,8-bis(dimethylamino)- and 1,8-bis(diethylamino)-2,7-dimethoxynaphthalenes: kinetic and equilibrium studies of the ionisation of the protonated amines in Me2SO–H2O mixtures with hydroxide ionFrank Hibbert,Kenneth P. P. Hunte J. Chem. Soc. Perkin Trans. 2 1983 1895
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2. Alkaline hydrolysis of dibenzoylaminonaphthalenes in 70%(v/v) Me2SO–H2O and the effect of a neighbouring amide groupNeil E. Briffett,Frank Hibbert J. Chem. Soc. Perkin Trans. 2 1989 765
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3. Acid–base properties of highly substituted diaminonaphthalenesFrank Hibbert,Gareth R. Simpson J. Chem. Soc. Perkin Trans. 2 1987 243
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4. Preparation of a range of NNN′N′-tetrasubstituted 1,8-diaminonaphthalenesRoger W. Alder,Martin R. Bryce,Nigel C. Goode,Nigel Miller,Judith Owen J. Chem. Soc. Perkin Trans. 1 1981 2840
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5. Extremely strong but sluggish amine basesRoger W. Alder,Nigel C. Goode,Nigel Miller,Frank Hibbert,Kenneth P. P. Hunte,Heather J. Robbins J. Chem. Soc. Chem. Commun. 1978 89
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6. 393. Studies in the naphthalene series. Part I. Preparation of polyhydroxy-derivatives of naphthaleneS. N. Chakravarti,V. Pasupati J. Chem. Soc. 1937 1859
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7. 1046. 1,2-Quinones from derivatives of 2,7-dihydroxynaphthaleneF. Bell J. Chem. Soc. 1961 5293
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8. 453. Stereochemical aspects of aromatic substitution. Part I. peri-Derivatives of naphthaleneF. Bell,J. A. Gibson,R. D. Wilson J. Chem. Soc. 1956 2335
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9. 600. Halogenation of napthalene-2, 7- diolR. D. Wilson J. Chem. Soc. 1965 3304
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Xiao-Ni Han,Ying Han,Chuan-Feng Chen Chem. Soc. Rev. 2023 52 3265
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